Cas no 5370-08-1 ( )

• Product name: &nbsp
• CAS No: 5370-08-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 938994
• PubChem ID: 5382783

  Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-tetramethoxy-2-butene;Butendial-bis-dimethylacetal;N1,N1,N1,N1,N4,N4,N4,N4-octamethylbuta-1,3-diene-1,1,4,4-tetramine;1,1,4,4-Tetrakis-dimethylamino-butadien;1,1,4,4-tetramethoxy-but-2-ene;1,1,4,4-Tetramethoxy-but-2-en;Maleindialdehyd-bis-dimethylacetal;
• NSC-151732
• ZFGVCDSFRAMNMT-WAYWQWQTSA-N
• SCHEMBL5696389
• 2-Butene, 1,1,4,4-tetramethoxy-
• NSC524757
• 6922-38-9
• 1,1,4,4-tetramethoxy-2-butene
• NSC-524757
• NSC151732
• 5370-08-1
•  

• Inchi： InChI=1S/C8H16O4/c1-9-7(10-2)5-6-8(11-3)12-4/h5-8H,1-4H3/b6-5-
• InChI Key： ZFGVCDSFRAMNMT-WAYWQWQTSA-N
• SMILES： COC(C=CC(OC)OC)OC

Computed Properties

• Exact Mass: 176.10500
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 36.92000
• LogP: 0.78040